Cas no 54628-02-3 (Benzothiazole, 2-(6-chloro-3-pyridinyl)-)

• Product Name: Benzothiazole, 2-(6-chloro-3-pyridinyl)-
• CAS No: 54628-02-3
• MF: C₁₂H₇ClN₂S
• MW: 246.715379953384
• MDL: MFCD08444019
• CID: 1590232
• PubChem ID: 18526111
• Update Time: 2025-09-27

Benzothiazole, 2-(6-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(6-chloro-3-pyridinyl)-
• 2-(6-Chloro-3-pyridinyl)-1,3-benzothiazole
• 5-(1,3-Benzothiazol-2-yl)-2-chloropyridine
• 54628-02-3
• 2-(6-Chloropyridin-3-yl)benzo[d]thiazole
• 2-(6-chloropyridin-3-yl)-1,3-benzothiazole
• AKOS005072380
• 2-(6-Chloro-3-pyridinyl)benzothiazole
• DB-008770
• SCHEMBL14268621
• EA-0600
• CS-0331811
• MFCD08444019
• DTXSID501287680

• MDL： MFCD08444019
• Inchi： 1S/C12H7ClN2S/c13-11-6-5-8(7-14-11)12-15-9-3-1-2-4-10(9)16-12/h1-7H
• InChI Key： KVUJOCVGIIXGBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 246.00201
• Monoisotopic Mass: 246.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54A^2

Experimental Properties

• PSA: 25.78

Additional information on Benzothiazole, 2-(6-chloro-3-pyridinyl)-

Benzothiazole, 2-(6-chloro-3-pyridinyl)-: A Comprehensive Overview of Its Properties and Applications in Biomedical Research

The compound benzothiazole, 2-(6-chloro-3-pyridinyl)- (CAS NO 54628-02-3) has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiazoles, which are known for their versatile chemistry and wide range of biological activities. The presence of a pyridine ring (specifically at the 3-position) with a chlorine substituent at the 6-position introduces additional electronic and steric effects, making this compound particularly interesting for drug discovery.

Benzothiazoles are heterocyclic compounds that consist of a benzene ring fused to a thiazole ring. The thiazole moiety is known for its ability to form stable coordination complexes with metal ions, which has led to their exploration in various therapeutic areas, including antimicrobial, anticancer, and neuroprotective agents. In the case of 2-(6-chloro-3-pyridinyl)-benzothiazole, the pyridine ring introduces additional electron-withdrawing effects, which can influence the compound's reactivity and selectivity.

Recent studies have focused on understanding the biological activity of this compound. Preclinical research has demonstrated that benzothiazoles can exhibit antiproliferative effects against various cancer cell lines. The substitution pattern in 2-(6-chloro-3-pyridinyl)-benzothiazole enhances its ability to interact with cellular targets, potentially making it a lead candidate for further drug development.

One of the most promising areas of research involving benzothiazoles is their potential as antitumor agents. The compound's ability to induce apoptosis in cancer cells has been explored extensively. Additionally, its structural features allow for easy modification, enabling researchers to optimize its pharmacokinetic properties and enhance its efficacy.

Another area of interest is the exploration of benzothiazoles as neuroprotective agents. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, have been a focal point for researchers investigating the therapeutic potential of this class of compounds. The presence of the pyridine ring in 2-(6-chloro-3-pyridinyl)-benzothiazole may contribute to its ability to modulate neurotransmitter systems, offering potential benefits in the treatment of neurodegenerative disorders.

Recent advancements in drug delivery systems have also been explored in conjunction with benzothiazoles. The development of targeted drug delivery platforms could enhance the therapeutic index of this compound, reducing off-target effects and improving patient outcomes. Research into nanoparticle-based delivery has shown promising results, indicating that 2-(6-chloro-3-pyridinyl)-benzothiazole can be effectively delivered to specific tissues while maintaining its biological activity.

Furthermore, the exploration of benzothiazoles in the context of precision medicine has gained momentum. The ability to tailor therapeutic interventions based on individual genetic profiles could significantly enhance the effectiveness of this compound in treating various diseases. Ongoing studies are focused on identifying biomarkers that correlate with the response to 2-(6-chloro-3-pyridinyl)-benzothiazole, paving the way for personalized treatment strategies.

Despite its potential, there is a need for further research to fully understand the toxicological profile of 2-(6-chloro-3-pyridinyl)-benzothiazole. Initial studies have indicated that it exhibits minimal toxicity in preclinical models, but further investigation is required to assess its safety and efficacy in human subjects.

Looking ahead, the future of benzothiazoles as therapeutic agents appears promising. The combination of their unique structural properties and diverse biological activities positions them as a valuable tool in the development of next-generation drugs. As research into drug design and biological mechanisms continues to advance, compounds like 2-(6-chloro-3-pyridinyl)-benzothiazole are likely to play a pivotal role in addressing some of the most challenging diseases facing modern medicine.